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Cat. No.: B1215649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,1-Difluoroethane
(HFC-152a) in various organic solvents. The information is intended for researchers, scientists,

and professionals in drug development and other fields where HFC-152a is used as a

propellant, refrigerant, or solvent. This document compiles available quantitative data, details

common experimental methodologies for determining gas solubility, and presents a logical

workflow for solvent selection.

Overview of 1,1-Difluoroethane Solubility
1,1-Difluoroethane (HFC-152a) is a colorless, flammable gas with the chemical formula

C₂H₄F₂. While it has limited solubility in water, it is generally characterized as being soluble in a

wide range of organic solvents, including alcohols, ethers, ketones, and hydrocarbons.[1][2] Its

solubility is a critical parameter for its application in aerosol formulations, as a foaming agent,

and in various chemical processes.[2] The principle of "like dissolves like" is a key determinant

of its behavior; its moderate polarity allows for miscibility with many common organic liquids.[3]

[4]

Quantitative Solubility Data
Quantitative solubility data for HFC-152a in common organic solvents is not extensively

tabulated in publicly available literature. However, specific studies on its vapor-liquid equilibrium
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(VLE) and solubility in select solvents provide valuable insights. The following tables

summarize key quantitative data found in the literature.

Table 1: Vapor-Liquid Equilibrium Data for 1,1-Difluoroethane (HFC-152a) in N,N-

Dimethylformamide (DMF)[5]

Temperature (K) Pressure (MPa)
Mole Fraction of HFC-152a
in Liquid Phase (x₁)

293.15 0.138 0.101

293.15 0.231 0.184

293.15 0.354 0.320

293.15 0.443 0.463

293.15 0.501 0.612

313.15 0.241 0.104

313.15 0.408 0.199

313.15 0.627 0.347

313.15 0.784 0.505

313.15 0.889 0.669

333.15 0.404 0.109

333.15 0.681 0.209

333.15 1.033 0.362

333.15 1.288 0.521

333.15 1.472 0.688

Table 2: Henry's Law Constants for 1,1-Difluoroethane (HFC-152a) in a Pentaerythritol

Tetrapentanoate Ester[1]
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Temperature (K) Henry's Law Constant (MPa)

303.15 0.56

333.15 1.11

363.15 1.95

Note: Lower Henry's Law Constant values indicate higher solubility.

Table 3: Qualitative Solubility of 1,1-Difluoroethane in Various Organic Solvents

Solvent Class
Specific Solvents
Mentioned

Solubility
Description

Reference

Alcohols Ethanol
Soluble / Good

Miscibility
[6][7]

Ethers Dimethyl Ether Soluble [6]

Ketones Acetone Miscible [4]

Amides

N,N-

Dimethylformamide

(DMF)

Good Solubility [5]

Esters
Pentaerythritol

Tetrapentanoate
Good Solubility [1]

Hydrocarbons
Petroleum Solvents,

Propane, n-Butane
Miscible / Soluble [4][8][9]

Experimental Protocols for Solubility Measurement
The determination of gas solubility in liquids can be performed using several established

experimental techniques. The choice of method often depends on the desired accuracy, the

properties of the gas and solvent, and the temperature and pressure range of interest.

Common methods include static, volumetric, and circulation techniques.

Isochoric (Static) Method
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This method is frequently used to determine the solubility of gases in liquids by measuring

pressure changes in a system of known volume.[10]

Methodology:

Apparatus Preparation: A precisely known volume of the degassed organic solvent is

introduced into a thermostatically controlled equilibrium cell of a known total volume.

Evacuation: The vapor space above the liquid in the cell is evacuated to remove any residual

air or other gases.

Gas Introduction: A known amount of 1,1-Difluoroethane gas is introduced into the

equilibrium cell from a calibrated charging cylinder. The initial pressure is recorded.

Equilibration: The mixture is agitated (e.g., with a magnetic stirrer) within the temperature-

controlled bath until the pressure inside the cell stabilizes, indicating that equilibrium

between the gas and liquid phases has been reached.

Data Acquisition: The final equilibrium pressure, temperature, and the initial amounts of gas

and liquid are recorded.

Calculation: The amount of gas absorbed by the liquid is calculated from the pressure drop,

the known volumes of the gas and liquid phases, and the P-V-T properties of the gas (often

determined using an equation of state). The solubility can then be expressed in terms of

mole fraction or other units.

Circulation-Type Apparatus
This method is used for measuring vapor-liquid equilibria, where both the vapor and liquid

phases are continuously circulated to ensure equilibrium is reached efficiently.[11]

Methodology:

Apparatus Setup: The apparatus consists of an equilibrium cell, a circulation pump for both

the vapor and liquid phases, and sampling ports for both phases. The entire system is placed

within a thermostat.

Charging: The system is charged with the organic solvent and 1,1-Difluoroethane.
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Circulation and Equilibration: The vapor and liquid phases are continuously circulated

through the equilibrium cell until the temperature, pressure, and phase compositions remain

constant.

Sampling: Once equilibrium is established, samples of the liquid and vapor phases are

carefully withdrawn through the sampling ports.

Composition Analysis: The composition of each phase is typically determined using gas

chromatography (GC).

Data Correlation: The experimental temperature, pressure, and composition data are then

correlated using thermodynamic models such as the Peng-Robinson equation of state.[11]

Visualization of Experimental and Logical
Workflows
General Experimental Workflow for Gas Solubility
Measurement
The following diagram illustrates a generalized workflow for experimentally determining the

solubility of a gas like 1,1-Difluoroethane in an organic solvent.
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General workflow for gas solubility measurement.
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Logical Workflow for Solvent Selection
This diagram outlines a logical process for selecting an appropriate organic solvent for an

application involving 1,1-Difluoroethane, based on solubility requirements.
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Logical workflow for solvent selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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